[1-(3-Chlorophenyl)ethyl](2-ethoxyethyl)amine

• Molecular Formula: C12H18ClNO
• Molecular Weight: 227.73 g/mol
• IUPAC Name: 1-(3-chlorophenyl)-N-(2-ethoxyethyl)ethanamine
• InChI: InChI=1S/C12H18ClNO/c1-3-15-8-7-14-10(2)11-5-4-6-12(13)9-11/h4-6,9-10,14H,3,7-8H2,1-2H3
• InChI Key: XSJGGUGUSAUANB-UHFFFAOYSA-N
• Canonical SMILES: CCOCCNC(C)C1=CC(=CC=C1)Cl

Description

1-(3-Chlorophenyl)ethylamine is a secondary amine featuring a 3-chlorophenyl group and a 2-ethoxyethyl substituent. Structurally, the 3-chlorophenyl group introduces electron-withdrawing effects, while the 2-ethoxyethyl chain contributes to lipophilicity and solubility. Such compounds are often explored as intermediates in medicinal chemistry, similar to 1-(3-chlorophenyl)piperazine derivatives used in drug synthesis .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(3-Chlorophenyl)ethylamine typically involves the reaction of 3-chlorophenylacetonitrile with 2-ethoxyethylamine under controlled conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent, such as methanol or ethanol, at elevated temperatures to facilitate the formation of the desired product.

Industrial Production Methods: In an industrial setting, the production of 1-(3-Chlorophenyl)ethylamine may involve a continuous flow process to ensure high yield and purity. The use of automated reactors and precise control of reaction parameters, such as temperature, pressure, and reactant concentrations, is crucial for efficient production.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: 1-(3-Chlorophenyl)ethylamine can undergo oxidation reactions, typically in the presence of oxidizing agents like hydrogen peroxide or potassium permanganate, leading to the formation of corresponding oxides.

Reduction: The compound can be reduced using reducing agents such as lithium aluminum hydride, resulting in the formation of amine derivatives.

Substitution: It can participate in nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles, such as hydroxide or alkoxide ions.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents.

Reduction: Lithium aluminum hydride; reactions are usually performed in anhydrous conditions.

Substitution: Sodium hydroxide, sodium methoxide; reactions are conducted in polar solvents like water or methanol.

Major Products Formed:

Oxidation: Formation of oxides and hydroxyl derivatives.

Reduction: Formation of primary or secondary amines.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

Chemistry:

Catalysis: 1-(3-Chlorophenyl)ethylamine is used as a ligand in catalytic reactions, enhancing the efficiency of various organic transformations.

Synthesis: It serves as an intermediate in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals.

Biology:

Enzyme Inhibition: The compound is studied for its potential to inhibit specific enzymes, which could lead to the development of new therapeutic agents.

Biochemical Probes: It is used as a probe in biochemical assays to study enzyme-substrate interactions and metabolic pathways.

Medicine:

Drug Development: Research is ongoing to explore its potential as a lead compound in the development of new drugs for treating various diseases, including cancer and neurological disorders.

Industry:

Polymer Production: 1-(3-Chlorophenyl)ethylamine is used in the production of specialty polymers with unique properties.

Material Science: It is utilized in the development of advanced materials with specific chemical and physical characteristics.

Mechanism of Action

The mechanism of action of 1-(3-Chlorophenyl)ethylamine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound binds to the active site of the target molecule, altering its conformation and activity. This interaction can lead to the inhibition or activation of biochemical pathways, depending on the nature of the target.

Molecular Targets and Pathways:

Enzymes: The compound may inhibit enzymes involved in metabolic pathways, leading to altered cellular functions.

Receptors: It can bind to receptors on cell surfaces, modulating signal transduction pathways and cellular responses.

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Structural Modifications and Substituent Effects

Compound Name	Molecular Formula	Molecular Weight	Substituents	Key Properties/Applications	References
1-(3-Chlorophenyl)ethylamine	C₁₁H₁₆ClNO	~213.70*	3-chlorophenyl, 2-ethoxyethyl	Hypothesized intermediate; moderate lipophilicity	Inferred
1-(3-Chlorophenyl)ethylamine	C₁₁H₁₆ClNO	213.70	3-chlorophenyl, 2-methoxyethyl	Higher polarity vs. ethoxy analog; potential solubility enhancer
1-(3-Chlorophenyl)ethylamine	C₁₂H₁₈ClNO	227.73	3-chlorophenyl, 3-methoxypropyl	Increased chain length improves membrane permeability
1-(3-Chlorophenyl)ethylamine	C₉H₁₂ClN	169.65	3-chlorophenyl, methyl	Simpler structure; lower molecular weight
[1-(3-Chlorophenyl)ethyl][(2,3-dimethoxyphenyl)methyl]amine	C₁₇H₂₀ClNO₂	305.80	3-chlorophenyl, 2,3-dimethoxyphenyl	Enhanced electron-donating effects; potential CNS activity

*Molecular weight inferred from analogs in .

Key Observations:

• Aromatic Substitution : The 3-chlorophenyl group offers steric and electronic advantages over 2-chlorophenyl analogs (e.g., [1-(2-chlorophenyl)ethyl][1-(3-chlorophenyl)ethyl]amine, CAS 259537-92-3), which may exhibit altered binding affinities due to positional isomerism .

Biological Activity

1-(3-Chlorophenyl)ethylamine is a compound of significant interest in medicinal chemistry due to its potential biological activities, particularly in the fields of antimicrobial and anticancer research. This article aims to provide a comprehensive overview of its biological activity, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound's structure features a chlorophenyl group attached to an ethyl chain, which is further connected to an ethoxyethyl amine moiety. This unique configuration suggests potential interactions with biological targets, influencing its pharmacological properties.

Anticancer Properties

Recent studies have highlighted the anticancer potential of 1-(3-Chlorophenyl)ethylamine. Research indicates that derivatives containing this structural motif exhibit significant cytotoxicity against various cancer cell lines. For instance, one study demonstrated that derivatives showed an IC50 value of 4.85 ± 1.44 μM against the NCI-H460 lung cancer cell line, indicating a potent anticancer effect.

Table 1: Anticancer Activity of 1-(3-Chlorophenyl)ethylamine Derivatives

Compound	Cell Line	IC50 (μM)	Mechanism of Action
1-(3-Chlorophenyl)ethylamine	NCI-H460	4.85 ± 1.44	Induction of apoptosis via caspase activation
Other Derivative I-11	Various	Varies	ROS-dependent ER stress response

The mechanisms underlying these anticancer effects include:

• Induction of Apoptosis : The compound triggers apoptotic pathways by activating caspases such as caspase-12, leading to cell cycle arrest at the S phase.
• Reactive Oxygen Species (ROS) Generation : Increased ROS levels contribute to cellular stress and apoptosis.
• Cell Cycle Arrest : The ability to arrest the cell cycle enhances its efficacy as an anticancer agent.

Antimicrobial Activity

In addition to its anticancer properties, 1-(3-Chlorophenyl)ethylamine has shown promising antimicrobial activity. Studies have evaluated its effectiveness against various bacterial strains, including both Gram-positive and Gram-negative bacteria.

Table 2: Antimicrobial Activity of 1-(3-Chlorophenyl)ethylamine

Bacterial Strain	Minimum Inhibitory Concentration (µg/mL)
Staphylococcus aureus	20
Bacillus subtilis	5
Escherichia coli	10
Pseudomonas aeruginosa	10

The antimicrobial mechanism appears to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways.

Case Studies

A notable case study evaluated 1-(3-Chlorophenyl)ethylamine in a panel of human cancer cell lines. The results indicated enhanced activity for compounds with electron-withdrawing substituents compared to their counterparts. Additionally, derivatives were tested against resistant cancer cells, suggesting potential applications in overcoming drug resistance.

Broader Biological Activities

Beyond anticancer and antimicrobial effects, related compounds have demonstrated various biological activities:

• Antifungal Properties : Some derivatives have shown effectiveness against fungal pathogens.
• Neuroprotective Effects : Certain studies suggest potential neuroprotective roles, warranting further investigation.